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Compound of Interest

Compound Name: cGAS-IN-2

Cat. No.: B12363450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The cyclic GMP-AMP synthase (cGAS)-stimulator of interferon genes (STING) pathway is a

critical component of the innate immune system, responsible for detecting cytosolic double-

stranded DNA (dsDNA), a hallmark of viral infections and cellular damage. Upon activation,

cGAS synthesizes the second messenger cyclic GMP-AMP (cGAMP), which in turn activates

STING, leading to the production of type I interferons and other pro-inflammatory cytokines.

Dysregulation of the cGAS-STING pathway is implicated in various autoimmune diseases and

inflammatory disorders, making it a key target for therapeutic intervention.

cGAS-IN-2 is a potent and specific small molecule inhibitor of human cGAS. These application

notes provide detailed protocols for utilizing cGAS-IN-2 in cell culture experiments to study the

cGAS-STING signaling pathway.

Biochemical Properties and Data Presentation
cGAS-IN-2 (also known as compound 109) is a highly potent inhibitor of human cGAS (h-

cGAS) with a reported half-maximal inhibitory concentration (IC50) in the low nanomolar range.

For effective experimental design, it is crucial to understand its inhibitory activity and cytotoxic

profile.
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Parameter Value Species Reference

IC50 (h-cGAS) 0.01512 µM Human

Recommended

Storage

-80°C (6 months),

-20°C (1 month,

protected from light)

N/A

Note: The cytotoxicity of cGAS-IN-2 should be determined empirically for each cell line used. A

representative table for cytotoxicity data is provided below. Researchers should perform their

own dose-response experiments to establish the optimal non-toxic working concentration.

Cell Line Assay Incubation Time CC50 / LD50

Example: THP-1 MTT Assay 24 hours Data to be determined

Example: HEK293T LDH Assay 48 hours Data to be determined

Signaling Pathway and Experimental Workflow
To effectively utilize cGAS-IN-2, it is essential to understand its place within the cGAS-STING

signaling cascade and the general workflow for its application in cell culture experiments.
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Preparation

Experiment

Analysis

Seed cells

Pre-incubate cells with cGAS-IN-2

Prepare cGAS-IN-2 dilutions Prepare dsDNA stimulus

Stimulate cells with dsDNA

Incubate for desired time

Collect supernatant Lyse cells

ELISA (IFN-β) qRT-PCR (IFNB1, CXCL10) Western Blot (p-TBK1, p-IRF3)
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[https://www.benchchem.com/product/b12363450#how-to-use-cgas-in-2-in-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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